molecular formula C15H24O B1352637 3-Methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol CAS No. 5208-93-5

3-Methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol

Cat. No. B1352637
CAS RN: 5208-93-5
M. Wt: 220.35 g/mol
InChI Key: PZGYHDPZANRCSM-PKNBQFBNSA-N
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Description

“3-Methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol” is a chemical compound with the molecular formula C15H24O . It is also known as “(1E)-3-methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,4-pentadien-3-ol” and has a molecular weight of 220.35 g/mol . The compound is stored in a sealed, dry environment at 2-8°C .


Molecular Structure Analysis

The InChI code for this compound is "1S/C15H24O/c1-6-15(5,16)11-9-13-12(2)8-7-10-14(13,3)4/h6,9,11,16H,1,7-8,10H2,2-5H3/b11-9+" . This code provides a detailed description of the compound’s molecular structure, including the arrangement of atoms and the types of bonds between them .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 220.35 g/mol . It is a liquid at room temperature and is stored at 2-8°C .

Scientific Research Applications

Production of Vitamin A

Vinyl-beta-ionol is a crucial intermediate in the synthesis of Vitamin A . It is used in the production process of Vitamin A, which is essential for vision, immune function, and cell growth.

Production of Isotretinoin

Isotretinoin, a medication primarily used to treat severe acne, can also be synthesized using Vinyl-beta-ionol . This compound plays a significant role in the production of this important medication.

Continuous Production Method

A method for the continuous production of Vinyl-beta-ionol has been developed . This method uses beta irisones as raw material and involves a Grignard reaction. The advantage of this method is that it improves the safety of the Grignard reaction, simplifies the production process, shortens the production cycle, and reduces production cost .

Environmentally Friendly Production Process

An environmentally friendly process for producing Vinyl-beta-ionol has been disclosed . This process involves pumping a solvent into a microchannel reaction, carrying out a Grignard reaction, and recovering the solvent through room temperature vacuum distillation . This process is simple, low-cost, safe, and environmentally friendly, and it allows for the continuous production of Vinyl-beta-ionol .

Use in Pharmaceutical Industry

Vinyl-beta-ionol is a high-quality product used in the pharmaceutical industry .

Research and Development

Due to its importance in various chemical reactions and production processes, Vinyl-beta-ionol is a subject of ongoing research and development. Scientists are continually exploring new methods and processes to improve its production efficiency and application .

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause certain health hazards . Specific hazard statements include H227, H315, H319, and H335, suggesting that the compound is combustible and may cause skin irritation, serious eye irritation, and respiratory irritation .

properties

IUPAC Name

(1E)-3-methyl-1-(2,6,6-trimethylcyclohexen-1-yl)penta-1,4-dien-3-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H24O/c1-6-15(5,16)11-9-13-12(2)8-7-10-14(13,3)4/h6,9,11,16H,1,7-8,10H2,2-5H3/b11-9+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZGYHDPZANRCSM-PKNBQFBNSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(CCC1)(C)C)C=CC(C)(C=C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C(C(CCC1)(C)C)/C=C/C(C)(C=C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H24O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601154701
Record name (1E)-3-Methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,4-pentadien-3-ol
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Molecular Weight

220.35 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol

CAS RN

59057-30-6, 5208-93-5
Record name (1E)-3-Methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,4-pentadien-3-ol
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Record name 1,4-Pentadien-3-ol, 3-methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
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Record name (E)-(1)-3-Methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol
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Record name 1,4-Pentadien-3-ol, 3-methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
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Record name (1E)-3-Methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,4-pentadien-3-ol
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Record name 3-methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol
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Record name (E)-(±)-3-methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of 3-Methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol in the synthesis of retinoids?

A: 3-Methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol, also known as vinyl-beta-ionol, is a key intermediate in the synthesis of various retinoids, including retinoic acid and retinol (vitamin A). [] This compound serves as a building block for the characteristic C20 skeleton of retinoids.

Q2: Can you describe a specific example of how 3-Methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol is used in the synthesis of a retinoid?

A: One method utilizes a Wittig reaction. [] Vinyl-beta-ionol is first converted to its triphenylphosphonium salt derivative. This salt then reacts with 5-hydroxy-4-methyl-2(5H)-furanone (a butenolide) in a Wittig coupling reaction. This crucial step forms the complete carbon framework of 13-cis-retinoic acid.

Q3: Besides its role in retinoid synthesis, are there other applications of 3-Methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol in organic synthesis?

A: Research indicates that delta-pyronene, a readily available compound derived from myrcene, can be utilized to synthesize 3-Methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol. [] This provides a potential pathway to utilize 3-Methyl-1-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-1,4-dien-3-ol as a building block for a broader range of terpenoid compounds beyond just retinoids.

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